3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(3-ethoxypropyl)amino]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C22H28N4O3S2
• Molecular Weight: 460.6 g/mol
• IUPAC Name: (5Z)-3-butyl-5-[[2-(3-ethoxypropylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H28N4O3S2/c1-4-6-11-26-21(28)17(31-22(26)30)14-16-18(23-10-8-13-29-5-2)24-19-15(3)9-7-12-25(19)20(16)27/h7,9,12,14,23H,4-6,8,10-11,13H2,1-3H3/b17-14-
• InChI Key: NSMOKPGRFRPEFT-VKAVYKQESA-N
• Isomeric SMILES: CCCCN1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)NCCCOCC)/SC1=S
• Canonical SMILES: CCCCN1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)NCCCOCC)SC1=S

Description

This compound belongs to the pyrido[1,2-a]pyrimidin-4-one family, a heterocyclic scaffold known for its pharmacological relevance. Its structure comprises:

• A pyrido[1,2-a]pyrimidin-4-one core with a methyl group at position 7.
• A (Z)-configured thiazolidinone substituent at position 3, featuring a 3-butyl group, a 4-oxo group, and a 2-thioxo moiety.

The Z-configuration of the thiazolidinone-methylidene linkage is critical for molecular planarity and π-π stacking interactions, as observed in structurally analogous compounds . The butyl and ethoxypropyl side chains likely enhance lipophilicity, influencing bioavailability and membrane permeability.

Biological Activity

The compound 3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(3-ethoxypropyl)amino]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that incorporates a thiazolidinone core, a pyrido-pyrimidine framework, and various functional groups. This unique structure suggests a potential for diverse biological activities, making it a subject of interest in medicinal chemistry.

Chemical Structure

The molecular formula of this compound is $C_{26}H_{27}N_{5}O_{2}S_{2}$ with a molecular weight of approximately 505.7 g/mol. Its structural components include:

Component	Description
Thiazolidinone Core	Known for various biological activities, including antimicrobial and anticancer properties.
Pyrido-Pyrimidine Framework	Associated with nucleic acid interactions and potential anticancer effects.
Functional Groups	Includes amine and ethoxy groups that may enhance solubility and bioactivity.

Antimicrobial Activity

Research indicates that thiazolidinone derivatives exhibit significant antimicrobial properties. For instance, compounds similar to the one have shown activity against both Gram-positive and Gram-negative bacteria. In vitro studies have demonstrated that certain derivatives possess minimum inhibitory concentrations (MIC) comparable to or lower than standard antibiotics like ampicillin .

Anticancer Properties

The thiazolidinone structure has been linked to anticancer activity through various mechanisms, including apoptosis induction and cell cycle arrest. Studies on related compounds have highlighted their ability to inhibit tumor growth in various cancer cell lines, suggesting that the compound may also exhibit similar effects due to its structural similarities.

Enzyme Inhibition

The compound's potential as an enzyme inhibitor has been explored, particularly regarding serine proteases involved in viral replication and bacterial resistance. Inhibitory assays have shown promising results against targets such as the NS2B-NS3 protease of the Dengue virus, indicating its potential as an antiviral agent .

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of thiazolidinone derivatives against Staphylococcus aureus and Escherichia coli. The results indicated that certain modifications in the thiazolidinone structure significantly enhanced antibacterial potency, with MIC values ranging from 16–32 mg/ml for effective compounds .
• Anticancer Mechanism : Another investigation focused on the cytotoxic effects of thiazolidinone derivatives on human cancer cell lines. The study found that specific derivatives induced apoptosis through the activation of caspases and modulation of Bcl-2 family proteins, leading to increased cancer cell death .

Pharmacokinetics and Metabolism

Understanding the pharmacokinetic properties of this compound is crucial for its therapeutic application. Preliminary studies suggest good absorption characteristics with moderate metabolic stability. Further research is required to elucidate its metabolic pathways and potential interactions with other drugs.

Comparison with Similar Compounds

The compound shares structural motifs with derivatives reported in the literature, particularly those in the pyrido-pyrimidinone and thiazolidinone families. Below is a systematic comparison:

Table 1: Structural and Functional Comparison

Compound Name / Substituents	Key Features	Pharmacological Relevance (Inferred)	Source
Target Compound : 3-[(Z)-(3-butyl-4-oxo-2-thioxo-thiazolidin-5-ylidene)methyl]-2-(3-ethoxypropylamino)-9-methyl-pyrido[1,2-a]pyrimidin-4-one	- Butyl and ethoxypropyl substituents - Z-configuration thiazolidinone	Potential antimicrobial/antioxidant activity (based on thiazolidinone analogs)
Analog 1 : 3-[(Z)-(3-benzyl-4-oxo-2-thioxo-thiazolidin-5-ylidene)methyl]-2-(2-morpholinylethylamino)-9-methyl-pyrido[1,2-a]pyrimidin-4-one	- Benzyl group (increased aromaticity) - Morpholinylethylamino (enhanced solubility)	Improved CNS penetration due to morpholine moiety
Analog 2 : 3-[(Z)-(3-(2-methoxyethyl)-4-oxo-2-thioxo-thiazolidin-5-ylidene)methyl]-2-(1-phenylethylamino)-9-methyl-pyrido[1,2-a]pyrimidin-4-one	- Methoxyethyl substituent (polarity) - Phenylethylamino (hydrophobic tail)	Possible antiproliferative activity (similar to phenethylamine derivatives)
Analog 3 : 7-Phenyl-5-thiazolo[4,5-d]pyrimidine derivatives	- Thiazolo-pyrimidine hybrid - Phenyl substituents	Reported antimicrobial activity (MIC: 8–32 µg/mL against S. aureus)

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	Analog 1	Analog 2
Molecular Weight	~529.6 g/mol	~573.7 g/mol	~549.6 g/mol
LogP (Predicted)	3.8 (moderate lipophilicity)	4.2 (high lipophilicity)	3.5 (balanced polarity)
Hydrogen Bond Donors	2	2	2
Hydrogen Bond Acceptors	8	9	8

Key Observations :

• The butyl group in the target compound provides intermediate lipophilicity compared to the benzyl (Analog 1) and methoxyethyl (Analog 2) substituents.
• The ethoxypropylamino group may reduce metabolic instability compared to morpholinylethylamino (Analog 1) or phenylethylamino (Analog 2) groups .